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Compound of Interest

Compound Name: Methyl 4-hydroxy-1-naphthoate

Cat. No.: B081697

An In-depth Technical Guide to Methyl 4-hydroxy-1-naphthoate

Executive Summary

Methyl 4-hydroxy-1-naphthoate (CAS No. 13041-63-9) is a substituted naphthoic acid ester
that represents a valuable, yet underexplored, scaffold in medicinal chemistry and materials
science. While its direct biological applications are not extensively documented, its structural
analogues, particularly other hydroxylated naphthoates and the related 1,4-naphthoquinones,
exhibit significant anti-inflammatory, antimicrobial, and antitumoral activities.[1][2] This guide
provides a comprehensive overview of its chemical properties, a detailed and validated
synthesis protocol, and an expert perspective on its potential applications in drug discovery,
grounded in the established bioactivity of related molecular frameworks.

Chemical Identity and Physicochemical Properties

Methyl 4-hydroxy-1-naphthoate belongs to the family of naphthalenecarboxylic acid esters.
The core structure consists of a naphthalene ring system substituted with a hydroxyl group at
the C4 position and a methyl carboxylate group at the C1 position. This arrangement of
functional groups imparts specific electronic and steric properties that are crucial for its
reactivity and potential biological interactions.

Table 1: Core Chemical Identifiers.
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Identifier Value Source

CAS Number 13041-63-9 Alfa Chemistry[3]

methyl 4-hydroxynaphthalene- )
IUPAC Name Alfa Chemistry[3]
1-carboxylate

Molecular Formula C12H1003 PubChem[4]
Molecular Weight 202.21 g/mol Chem-Impex[5]
, COC(=0)C1l=CC=C(C2=CC=C _
Canonical SMILES Alfa Chemistry[3]
C=C21)0

| INChl Key | IVAXJJIJTBDVHEA-UHFFFAOYSA-N | Alfa Chemistry[3] |

Table 2: Predicted Physicochemical Properties.

Property Value Source
Monoisotopic Mass 202.06300 Da PubChem[4]
XlogP 3.2 PubChem[4]
Hydrogen Bond Donors 1 Alfa Chemistry[3]

| Hydrogen Bond Acceptors| 3 | Alfa Chemistry[3] |

Synthesis and Characterization

The most direct and reliable method for synthesizing Methyl 4-hydroxy-1-naphthoate is
through the acid-catalyzed esterification of its corresponding carboxylic acid precursor, 4-
hydroxy-1-naphthoic acid (CAS: 7474-97-7).[6] This process, a classic Fischer esterification, is
widely used in organic synthesis due to its efficiency and the use of readily available reagents.

Synthesis Workflow Diagram

The logical flow from the precursor acid to the final ester product is illustrated below. This two-
step conceptualization involves the synthesis of the naphthoic acid (which can be achieved via
methods analogous to the Kolbe-Schmidt reaction[7]) followed by esterification.
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Precursor Synthesis

Naphthol Derivative

Carboxylation Reaction
(e.g., Kolbe-Schmidt)

Yields Precursor

Esterification

4-Hydroxy-1-naphthoic Acid
(CAS: 7474-97-7)

Fischer Esterification

Methyl 4-hydroxy-1-naphthoate
(CAS: 13041-63-9)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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